Cas no 2227892-29-5 ((2S)-4-(2-bromophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-bromophenyl)butan-2-ol
• CAS No: 2227892-29-5
• Molecular Formula: C₁₀H₁₃BrO
• Molecular Weight: 229.113622426987
• CID: 6504419
• PubChem ID: 93515511

(2S)-4-(2-bromophenyl)butan-2-ol Properties

Names and Identifiers

• (2S)-4-(2-bromophenyl)butan-2-ol
• 2227892-29-5
• EN300-1905385

• InChIKey： NEYHBSOJEBEOKL-QMMMGPOBSA-N
• Inchi： 1S/C10H13BrO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3/t8-/m0/s1
• SMILES： BrC1C=CC=CC=1CC[C@H](C)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.01498g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes